Cas no 1506367-35-6 (1-(4-methylpyridin-3-yl)cyclobutylmethanamine)

• Product Name: 1-(4-methylpyridin-3-yl)cyclobutylmethanamine
• CAS No: 1506367-35-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6387746
• PubChem ID: 82599225
• Update Time: 2025-10-28

1-(4-methylpyridin-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-3-yl)cyclobutylmethanamine
• 1506367-35-6
• EN300-1822195
• [1-(4-methylpyridin-3-yl)cyclobutyl]methanamine

• Inchi： 1S/C11H16N2/c1-9-3-6-13-7-10(9)11(8-12)4-2-5-11/h3,6-7H,2,4-5,8,12H2,1H3
• InChI Key： JCSGIXORPWUDAP-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC=CC=2C)CCC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(4-methylpyridin-3-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(4-methylpyridin-3-yl)cyclobutylmethanamine (CAS No. 1506367-35-6)

1-(4-methylpyridin-3-yl)cyclobutylmethanamine (CAS No. 1506367-35-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclobutylmethanamine core and 4-methylpyridin-3-yl substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework makes it a promising candidate for drug discovery, particularly in the development of targeted therapies.

In recent years, the demand for heterocyclic compounds like 1-(4-methylpyridin-3-yl)cyclobutylmethanamine has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in treating various conditions. The compound's pyridine and cyclobutane moieties are key structural elements that contribute to its stability and reactivity, making it a valuable building block in synthetic chemistry.

The synthesis of 1-(4-methylpyridin-3-yl)cyclobutylmethanamine involves sophisticated organic transformations, often requiring multi-step procedures to achieve high purity and yield. Advanced techniques such as cross-coupling reactions and catalytic hydrogenation are commonly employed to construct its intricate framework. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic chemistry.

From an application standpoint, 1-(4-methylpyridin-3-yl)cyclobutylmethanamine is being investigated for its potential in central nervous system (CNS) drug development. Its ability to interact with neurotransmitter systems has sparked interest in its use for neurological disorders. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are critical factors under evaluation in preclinical studies.

The compound's structure-activity relationship (SAR) is another hot topic among researchers. By modifying its amine or pyridine groups, scientists aim to optimize its biological activity and reduce off-target effects. This approach aligns with the growing trend of precision medicine, where tailored compounds are designed to address specific molecular targets.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 1-(4-methylpyridin-3-yl)cyclobutylmethanamine. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing.

For those seeking detailed information about CAS No. 1506367-35-6, databases like PubChem and Reaxys provide extensive data on its physical properties, spectral characteristics, and safety profiles. These resources are invaluable for chemists and pharmacologists working with this compound.

In summary, 1-(4-methylpyridin-3-yl)cyclobutylmethanamine represents a fascinating area of research at the intersection of organic chemistry and drug discovery. Its unique structure and potential applications make it a compound worth watching in the coming years, as scientific advancements continue to unlock its full potential.